Cas no 2229406-00-0 (3-amino-3-(5-bromo-2-chloropyridin-3-yl)cyclobutan-1-ol)
3-amino-3-(5-bromo-2-chloropyridin-3-yl)cyclobutan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-3-(5-bromo-2-chloropyridin-3-yl)cyclobutan-1-ol
- EN300-1937041
- 2229406-00-0
-
- Inchi: 1S/C9H10BrClN2O/c10-5-1-7(8(11)13-4-5)9(12)2-6(14)3-9/h1,4,6,14H,2-3,12H2
- InChI Key: DKKULZLNFKDOOP-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(=C1)C1(CC(C1)O)N)Cl
Computed Properties
- Exact Mass: 275.96650g/mol
- Monoisotopic Mass: 275.96650g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 59.1Ų
3-amino-3-(5-bromo-2-chloropyridin-3-yl)cyclobutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1937041-0.05g |
3-amino-3-(5-bromo-2-chloropyridin-3-yl)cyclobutan-1-ol |
2229406-00-0 | 0.05g |
$1261.0 | 2023-09-17 | ||
| Enamine | EN300-1937041-0.1g |
3-amino-3-(5-bromo-2-chloropyridin-3-yl)cyclobutan-1-ol |
2229406-00-0 | 0.1g |
$1320.0 | 2023-09-17 | ||
| Enamine | EN300-1937041-0.25g |
3-amino-3-(5-bromo-2-chloropyridin-3-yl)cyclobutan-1-ol |
2229406-00-0 | 0.25g |
$1381.0 | 2023-09-17 | ||
| Enamine | EN300-1937041-0.5g |
3-amino-3-(5-bromo-2-chloropyridin-3-yl)cyclobutan-1-ol |
2229406-00-0 | 0.5g |
$1440.0 | 2023-09-17 | ||
| Enamine | EN300-1937041-1.0g |
3-amino-3-(5-bromo-2-chloropyridin-3-yl)cyclobutan-1-ol |
2229406-00-0 | 1g |
$1500.0 | 2023-06-03 | ||
| Enamine | EN300-1937041-2.5g |
3-amino-3-(5-bromo-2-chloropyridin-3-yl)cyclobutan-1-ol |
2229406-00-0 | 2.5g |
$2940.0 | 2023-09-17 | ||
| Enamine | EN300-1937041-5.0g |
3-amino-3-(5-bromo-2-chloropyridin-3-yl)cyclobutan-1-ol |
2229406-00-0 | 5g |
$4349.0 | 2023-06-03 | ||
| Enamine | EN300-1937041-10.0g |
3-amino-3-(5-bromo-2-chloropyridin-3-yl)cyclobutan-1-ol |
2229406-00-0 | 10g |
$6450.0 | 2023-06-03 | ||
| Enamine | EN300-1937041-1g |
3-amino-3-(5-bromo-2-chloropyridin-3-yl)cyclobutan-1-ol |
2229406-00-0 | 1g |
$1500.0 | 2023-09-17 | ||
| Enamine | EN300-1937041-5g |
3-amino-3-(5-bromo-2-chloropyridin-3-yl)cyclobutan-1-ol |
2229406-00-0 | 5g |
$4349.0 | 2023-09-17 |
3-amino-3-(5-bromo-2-chloropyridin-3-yl)cyclobutan-1-ol Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 3-amino-3-(5-bromo-2-chloropyridin-3-yl)cyclobutan-1-ol
Introduction to 3-amino-3-(5-bromo-2-chloropyridin-3-yl)cyclobutan-1-ol (CAS No. 2229406-00-0)
3-amino-3-(5-bromo-2-chloropyridin-3-yl)cyclobutan-1-ol is a sophisticated organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its Chemical Abstracts Service (CAS) number 2229406-00-0, features a cyclobutane core substituted with an amino group and an aryl moiety derived from a brominated and chlorinated pyridine ring. The presence of multiple heteroatoms and functional groups makes this molecule a promising candidate for further exploration in medicinal chemistry.
The structural motif of 3-amino-3-(5-bromo-2-chloropyridin-3-yl)cyclobutan-1-ol is particularly intriguing due to its potential to interact with biological targets in multiple ways. The cyclobutane ring, known for its rigid conformation, can enhance the binding affinity and selectivity of drug candidates. Meanwhile, the pyridine derivative introduces a rich array of interactions, including hydrogen bonding, π-stacking, and electrostatic interactions, which are critical for modulating biological activity.
In recent years, there has been a surge in interest towards designing molecules that combine structural rigidity with functional diversity. The 3-amino-3-(5-bromo-2-chloropyridin-3-yl)cyclobutan-1-ol scaffold aligns well with this trend, as it offers a balance between stability and reactivity. This balance is essential for compounds intended to undergo further derivatization or to exhibit prolonged biological activity.
One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The bromo and chloro substituents on the pyridine ring provide handles for chemical modification, enabling the synthesis of a diverse library of analogs. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for various therapeutic indications.
The pharmacological potential of 3-amino-3-(5-bromo-2-chloropyridin-3-yl)cyclobutan-1-ol has not been exhaustively explored as yet, but preliminary studies suggest that it may exhibit activity against several targets of interest. For instance, the compound's ability to engage with protein kinases and other enzymes has been hypothesized based on computational modeling studies. These studies predict that the rigid cyclobutane ring can lock the molecule into an optimal conformation for binding, while the pyridine moiety can interact with key residues in the active site.
Moreover, the presence of both amino and halogenated groups suggests that 3-amino-3-(5-bromo-2-chloropyridin-3-yl)cyclobutan-1-ol may exhibit dual functionality, allowing it to modulate multiple pathways simultaneously. This property is particularly valuable in treating complex diseases that involve intricate interplay between different biological systems.
Recent advancements in synthetic chemistry have also made it possible to access derivatives of 3-amino-3-(5-bromo-2-chloropyridin-3-y)cyclobutan -1 -ol with tailored properties. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the introduction of additional functional groups while preserving the core scaffold's integrity. These synthetic strategies are crucial for generating compounds with enhanced potency and selectivity.
The potential therapeutic applications of this compound are broad-ranging. Initial investigations have hinted at its utility in oncology, where kinase inhibitors are in high demand. Additionally, its structural features may make it a viable candidate for addressing neurological disorders or inflammatory conditions by interacting with specific receptors or enzymes involved in these pathways.
In conclusion, 3-amino - 3 -( 5 - bromo - 2 - chloropyridin - 3 - yl ) cyc lobutan - 1 - ol (CAS No. 2229406 - 00 - 0) represents a fascinating molecular entity with significant untapped potential. Its unique structural features and predicted biological activities make it an attractive scaffold for further medicinal chemistry endeavors. As research progresses, it is likely that more insights into its pharmacological profile will emerge, paving the way for novel therapeutic interventions.
2229406-00-0 (3-amino-3-(5-bromo-2-chloropyridin-3-yl)cyclobutan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)